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Compound of Interest

Compound Name: Heliantriol B2

Cat. No.: B1673040 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the physicochemical properties and

biological activities of Heliantriol B2, a pentacyclic triterpene of interest to researchers in

natural product chemistry, pharmacology, and drug development. This document summarizes

its known physical and chemical characteristics, outlines general experimental methodologies

for their determination, and explores its mechanism of cytotoxic action.

Physicochemical Properties
Heliantriol B2, with the CAS Number 61229-18-3, is classified as a triterpenoid.[1]

Triterpenoids are a class of organic compounds derived from six isoprene units.[1] The

fundamental physicochemical properties of Heliantriol B2 are detailed in Table 1.
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Property Value Source

Molecular Formula C30H50O3 [1]

Average Molecular Weight 458.7162 g/mol [1]

Monoisotopic Molecular

Weight
458.375995466 g/mol [1]

Melting Point 300-301 °C [1]

Optical Rotation [α]D +8 (c, 0.4 in CHCl3) [1]

XlogP3-AA (Estimated) 7.70 [2]

Water Solubility Not Available [1]

Boiling Point Not Available

pKa Not Available

Experimental Protocols
While specific experimental details for the characterization of Heliantriol B2 are not extensively

published, the following sections describe generalized, standard protocols for determining the

key physicochemical parameters of solid organic compounds like triterpenoids.

Melting Point Determination
The melting point of a solid organic compound is a crucial indicator of its purity. Pure crystalline

solids typically exhibit a sharp melting point range of 0.5-1.0°C. The presence of impurities

generally leads to a depression and broadening of the melting range. A common method for

determining the melting point is the capillary tube method.

Methodology:

A small, finely powdered sample of the compound is packed into a thin-walled capillary tube,

sealed at one end.

The capillary tube is attached to a thermometer and placed in a heating apparatus, such as a

Thiele tube or a modern digital melting point apparatus.
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The sample is heated slowly and evenly.

The temperature at which the substance begins to melt (the first appearance of liquid) and

the temperature at which it becomes completely liquid are recorded as the melting point

range.

Optical Rotation Measurement
Optical activity, the ability of a chiral compound to rotate the plane of polarized light, is

measured using a polarimeter. The specific rotation is a characteristic property of a chiral

molecule.

Methodology:

A solution of the compound with a known concentration is prepared in a suitable solvent

(e.g., chloroform for Heliantriol B2).

The polarimeter tube is filled with the solution, ensuring no air bubbles are present.

Plane-polarized light is passed through the sample.

The observed angle of rotation (α) is measured.

The specific rotation ([α]) is calculated using the formula: [α] = α / (c × l) where:

α is the observed rotation.

c is the concentration of the solution in g/mL.

l is the path length of the polarimeter tube in decimeters.

Biological Activity and Signaling Pathway
Heliantriol B2 has demonstrated significant cytotoxic activity against human leukemic cell

lines, specifically NB4 and K562.[3] Its mechanism of action involves the induction of both

apoptosis and necrosis.[3] Key events in its cytotoxic pathway include the overproduction of

Reactive Oxygen Species (ROS) and a decrease in the mitochondrial transmembrane potential

(ΔΨm).[3]
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Based on these findings, a putative signaling pathway for the cytotoxic effects of Heliantriol B2
can be proposed.
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Caption: Proposed cytotoxic signaling pathway of Heliantriol B2 in leukemic cells.

This document provides a foundational understanding of Heliantriol B2 for scientific

professionals. Further research is warranted to fully elucidate its therapeutic potential and

detailed mechanisms of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1673040?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/20981868/
https://pubmed.ncbi.nlm.nih.gov/20981868/
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://www.benchchem.com/product/b1673040#what-are-the-physicochemical-properties-of-heliantriol-b2
https://www.benchchem.com/product/b1673040#what-are-the-physicochemical-properties-of-heliantriol-b2
https://www.benchchem.com/product/b1673040#what-are-the-physicochemical-properties-of-heliantriol-b2
https://www.benchchem.com/product/b1673040#what-are-the-physicochemical-properties-of-heliantriol-b2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673040?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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